Cas no 866344-66-3 (5-[(3-Fluorophenyl)methyl]-8-methyl-3-phenylpyrazolo[4,3-c]quinoline)

• Product Name: 5-[(3-Fluorophenyl)methyl]-8-methyl-3-phenylpyrazolo[4,3-c]quinoline
• CAS No: 866344-66-3
• MF: C₂₄H₁₈FN₃
• MW: 367.418228626251
• CID: 6160036
• PubChem ID: 2135488
• Update Time: 2025-07-25

5-[(3-Fluorophenyl)methyl]-8-methyl-3-phenylpyrazolo[4,3-c]quinoline Chemical and Physical Properties

Names and Identifiers

• 5-[(3-fluorophenyl)methyl]-8-methyl-3-phenylpyrazolo[4,3-c]quinoline
• 866344-66-3
• AKOS001814224
• 5-(3-fluorobenzyl)-8-methyl-3-phenyl-5H-pyrazolo[4,3-c]quinoline
• F1602-0447
• 5-[(3-fluorophenyl)methyl]-8-methyl-3-phenyl-5H-pyrazolo[4,3-c]quinoline
• 5-[(3-Fluorophenyl)methyl]-8-methyl-3-phenylpyrazolo[4,3-c]quinoline

• Inchi： 1S/C24H18FN3/c1-16-10-11-22-20(12-16)24-21(23(26-27-24)18-7-3-2-4-8-18)15-28(22)14-17-6-5-9-19(25)13-17/h2-13,15H,14H2,1H3
• InChI Key： NEAGTTULIPNKQY-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN1C=C2C(C3C=CC=CC=3)=NN=C2C2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 367.14847575g/mol
• Monoisotopic Mass: 367.14847575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 30.7Ų

Additional information on 5-[(3-Fluorophenyl)methyl]-8-methyl-3-phenylpyrazolo[4,3-c]quinoline

Introduction to 5-[(3-Fluorophenyl)methyl]-8-methyl-3-phenylpyrazolo[4,3-c]quinoline (CAS No. 866344-66-3)

5-[(3-Fluorophenyl)methyl]-8-methyl-3-phenylpyrazolo[4,3-c]quinoline is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical properties and potential biological activities. This compound belongs to the pyrazolo[4,3-c]quinoline scaffold, a class of molecules known for their diverse pharmacological applications. The presence of a fluorophenylmethyl group and a methyl substituent at specific positions in the molecule contributes to its distinct chemical profile, making it a promising candidate for further investigation.

The CAS No. 866344-66-3 assigned to this compound underscores its identity as a specific chemical entity, facilitating its identification and study in scientific literature and industrial applications. The molecular structure of 5-[(3-Fluorophenyl)methyl]-8-methyl-3-phenylpyrazolo[4,3-c]quinoline features a fused ring system consisting of a pyrazole ring connected to a quinoline core. This arrangement introduces multiple sites for functionalization and interaction with biological targets, which is a key consideration in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules more accurately. The fluorine atom in the 3-fluorophenylmethyl group is particularly noteworthy, as fluorine substitution often enhances metabolic stability and binding affinity in drug candidates. This feature has been widely exploited in the development of modern pharmaceuticals, including kinase inhibitors and antiviral agents.

In the context of medicinal chemistry, the pyrazolo[4,3-c]quinoline scaffold has been explored for its potential as an anti-inflammatory, antitumor, and antimicrobial agent. Studies have demonstrated that modifications within this scaffold can significantly alter biological activity, making it a versatile platform for drug discovery. The methyl group at the 8-position and the phenyl group at the 3-position further contribute to the compound's electronic properties and potential interactions with enzymes or receptors.

One of the most compelling aspects of 5-[(3-Fluorophenyl)methyl]-8-methyl-3-phenylpyrazolo[4,3-c]quinoline is its potential as a lead compound for developing novel therapeutic agents. Preclinical studies have begun to uncover its pharmacological profile, suggesting that it may exhibit inhibitory activity against certain enzymes or pathways implicated in diseases such as cancer and neurodegeneration. The precise arrangement of substituents in its structure allows for fine-tuning of its biological effects, which is crucial for optimizing drug efficacy and minimizing side effects.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The construction of the fused ring system requires careful consideration of reaction conditions and intermediates to ensure high yield and purity. Modern synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have made it possible to access complex heterocycles like this one with greater ease than previously thought.

From a computational biology perspective, the three-dimensional structure of 5-[(3-Fluorophenyl)methyl]-8-methyl-3-phenylpyrazolo[4,3-c]quinoline can be modeled using advanced software tools to predict how it might interact with biological targets such as proteins or nucleic acids. These simulations help researchers identify key binding pockets and optimize the compound's design for better pharmacokinetic properties. Additionally, virtual screening techniques can be employed to identify analogs with enhanced activity or selectivity.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine into organic molecules often leads to improved pharmacological properties due to its ability to modulate electronic effects, lipophilicity, and metabolic stability. In the case of 5-[(3-Fluorophenyl)methyl]-8-methyl-3-phenylpyrazolo[4,3-c]quinoline, the fluorophenylmethyl moiety is likely responsible for many of these enhancements, making it an attractive scaffold for further development.

As research in this area continues to evolve, new methodologies for studying complex molecules like this one will emerge. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry will remain essential tools for characterizing its structure and behavior. Furthermore, high-throughput screening (HTS) technologies will enable researchers to rapidly test large libraries of derivatives for biological activity.

The broader implications of discovering new compounds like 5-[(3-Fluorophenyl)methyl]-8-methyl-3-phenylpyrazolo[4,3-c]quinoline extend beyond academic research. Pharmaceutical companies are constantly seeking innovative molecules that can address unmet medical needs. By leveraging advances in synthetic chemistry and computational biology, researchers can accelerate the discovery process and bring new therapies to patients more quickly than ever before.

In conclusion,5-[(3-Fluorophenyl)methyl]-8-methyl-3-phenylpyrazolo[4,3-c]quinoline (CAS No. 866344-66-3) represents a fascinating example of how structural complexity can be harnessed to develop novel bioactive molecules. Its unique combination of substituents makes it a valuable starting point for further exploration in drug discovery efforts aimed at treating various diseases.